Cas no 1354705-29-5 (5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole)

• Product Name: 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole
• CAS No: 1354705-29-5
• MF: C₈H₁₃IN₂
• MW: 264.106693983078
• CID: 5159516
• Update Time: 2025-07-27

5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole

• Inchi： 1S/C8H13IN2/c1-4-8-7(9)5-10-11(8)6(2)3/h5-6H,4H2,1-3H3
• InChI Key： QZNPTTLYEQJXDG-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(CC)=C(I)C=N1

Additional information on 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole

Recent Advances in the Study of 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole (CAS: 1354705-29-5)

The compound 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole (CAS: 1354705-29-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic pyrazole derivative has shown promising biological activities, particularly in the modulation of various enzymatic pathways and receptor interactions. Recent studies have focused on its synthesis, structural characterization, and pharmacological evaluation, aiming to explore its therapeutic potential in treating diseases such as cancer, inflammation, and neurological disorders.

One of the key areas of research has been the optimization of synthetic routes for 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method using palladium-catalyzed cross-coupling reactions. The researchers highlighted the importance of the iodine substituent at the 4-position, which serves as a versatile handle for further functionalization through various coupling reactions, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

In terms of biological activity, recent in vitro studies have revealed that 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole exhibits potent inhibitory effects against certain kinase enzymes involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound showed selective inhibition of protein kinase C (PKC) isoforms, with IC50 values in the low micromolar range. The researchers suggested that the isopropyl group at the 1-position contributes to enhanced binding affinity by occupying a hydrophobic pocket in the kinase active site.

Molecular docking and computational studies have provided insights into the binding modes of 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole with various biological targets. A recent publication in the Journal of Chemical Information and Modeling (2024) employed molecular dynamics simulations to elucidate the compound's interactions with the ATP-binding site of several kinases. These computational studies have guided the design of second-generation analogs with improved potency and selectivity.

The compound's potential as a lead structure for central nervous system (CNS) drug development has also been explored. Preliminary in vivo studies in rodent models have demonstrated that 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole can cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases. Researchers are particularly interested in its ability to modulate neurotransmitter systems, although the exact mechanisms remain under investigation.

From a pharmaceutical development perspective, recent studies have addressed the physicochemical properties and formulation challenges of 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole. Its moderate solubility and stability profile have prompted investigations into various salt forms and prodrug strategies to improve bioavailability. A 2023 study in the European Journal of Pharmaceutical Sciences reported successful development of a stable amorphous solid dispersion formulation that enhanced the compound's dissolution rate by 3-fold.

Future research directions for 5-Ethyl-4-iodo-1-isopropyl-1H-pyrazole include comprehensive toxicological evaluation, further optimization of its pharmacokinetic properties, and exploration of combination therapies. The compound's versatile chemical structure provides numerous opportunities for medicinal chemistry optimization, and several pharmaceutical companies have included it in their discovery pipelines for various therapeutic areas.